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Compound of Interest

Compound Name: L-Cysteine-13C3,15N

Cat. No.: B1144976 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of L-Cysteine-13C3,15N, including detailed operational and disposal plans to foster a

secure research environment.

L-Cysteine-13C3,15N is a stable isotope-labeled amino acid crucial for various research

applications, including protein synthesis analysis, metabolic flux studies, and as an internal

standard for quantitative analysis by mass spectrometry.[1] While stable isotopes are non-

radioactive and generally pose no health hazards, proper handling and disposal are essential

to maintain laboratory safety and experimental integrity.[2]

Personal Protective Equipment (PPE) Requirements
When handling L-Cysteine-13C3,15N, which is typically a solid, the following personal

protective equipment is recommended to minimize exposure and ensure personal safety.[3]
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PPE Category Specification Standard

Respiratory Protection
Dust mask type N95 (US) or

type P1 (EN 143)
NIOSH (US) or EN 166 (EU)

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles

OSHA 29 CFR 1910.133 or

European Standard EN166

Hand Protection
Chemical resistant gloves

(e.g., Nitrile rubber)
EN 374

Skin and Body Protection Laboratory coat Standard laboratory practice

Handle in accordance with good industrial hygiene and safety practice.[4]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of L-
Cysteine-13C3,15N from receipt to disposal.
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Caption: Workflow for Safe Handling of L-Cysteine-13C3,15N
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Detailed Methodologies
Receiving and Storage
Upon receiving the L-Cysteine-13C3,15N, visually inspect the packaging for any damage. The

product should be stored in a tightly sealed container in a refrigerator at a temperature of +2°C

to +8°C. It is also important to protect the compound from light.

Operational Plan: Step-by-Step Handling Procedure
Preparation: Before handling, ensure that the designated work area, typically a chemical

fume hood or a well-ventilated space, is clean and uncluttered. Have all necessary

equipment, including spatulas, weighing paper, and containers, readily available.

Donning PPE: Put on all required personal protective equipment as specified in the table

above. This includes a dust mask, eye protection, gloves, and a lab coat.

Weighing: Since L-Cysteine-13C3,15N is a solid, care should be taken to avoid creating

dust during weighing. Use a microbalance within a fume hood or an enclosure to minimize

air currents.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing. If using water as the stock solution, it is recommended to filter and sterilize it with

a 0.22 μm filter before use.

Experimental Use: During experimental procedures, handle the compound in a manner that

minimizes contact and aerosol formation.

Disposal Plan
Waste Collection: All solid waste contaminated with L-Cysteine-13C3,15N, such as weighing

paper and contaminated gloves, should be collected in a designated, sealed container.

Spill Cleanup: In case of a spill, avoid breathing in the dust. Carefully sweep or vacuum the

spilled solid and place it into a suitable container for disposal.

Final Disposal: Dispose of the chemical waste in accordance with local, state, and federal

regulations. Do not dispose of it down the drain or in the regular trash.
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By adhering to these safety protocols and handling procedures, researchers can confidently

and safely work with L-Cysteine-13C3,15N, ensuring both personal safety and the integrity of

their experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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